Cas no 77565-39-0 (1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl)-)

• Product Name: 1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl)-
• CAS No: 77565-39-0
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 4184013
• PubChem ID: 5243909
• Update Time: 2025-10-29

1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl)-
• SCHEMBL11450051
• 2-Bromo-1-(5-bromo-2-hydroxyphenyl)-1-propanone
• DTXSID901241216
• 77565-39-0

• Inchi： 1S/C9H8Br2O2/c1-5(10)9(13)7-4-6(11)2-3-8(7)12/h2-5,12H,1H3
• InChI Key： INRDWVPXTPMANF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1O)Br)=O

Computed Properties

• Exact Mass: 307.88706g/mol
• Monoisotopic Mass: 305.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl)-

Introduction to 1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl) and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, 1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl) (CAS No: 77565-39-0) stands out as a compound of considerable interest due to its unique structural and functional properties. This compound, characterized by its brominated aromatic and aliphatic moieties, has garnered attention in various research domains, particularly in the synthesis of novel bioactive molecules and advanced materials.

The molecular structure of 1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl) consists of a propanone backbone substituted with two bromine atoms at the 2-position and a 5-bromo-2-hydroxyphenyl group at the 1-position. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in organic synthesis. The presence of both bromine atoms and a hydroxyl group allows for diverse chemical transformations, including nucleophilic substitution, cross-coupling reactions, and condensation processes.

In recent years, the compound has been explored in the development of pharmaceutical intermediates. Researchers have leveraged its reactivity to synthesize complex molecules with potential therapeutic applications. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that are prevalent in many bioactive compounds. The bromine atoms serve as excellent handles for further functionalization, enabling the creation of a wide array of derivatives with tailored properties.

The hydroxyl group in 1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl) also contributes to its versatility. It can participate in hydrogen bonding interactions, influencing the compound's solubility and stability in various solvents. This feature is particularly valuable in medicinal chemistry, where solubility and bioavailability are critical factors in drug design. Additionally, the hydroxyl group can undergo oxidation or reduction reactions, providing further avenues for structural diversification.

Advances in computational chemistry have also highlighted the significance of 1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl) as a building block for drug discovery. Molecular modeling studies have revealed its potential to interact with biological targets through multiple binding modes. This flexibility is highly desirable in the design of drugs that require tight binding to their targets while minimizing off-target effects. The compound's ability to form hydrogen bonds and engage in π-stacking interactions further enhances its suitability for such applications.

In materials science, the compound has been investigated for its potential applications in polymer chemistry and nanotechnology. Its ability to undergo cross-coupling reactions with various organic substrates makes it a valuable precursor for synthesizing polymers with tailored mechanical and thermal properties. Additionally, the presence of bromine atoms facilitates the incorporation of functional groups into polymer backbones, leading to materials with enhanced performance characteristics.

The synthesis of 1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl) has been optimized through various methodologies to ensure high yield and purity. Traditional approaches involve bromination reactions on propanone derivatives followed by functional group interconversion. However, modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions have opened up new possibilities for more efficient and sustainable production methods.

The environmental impact of synthesizing and using this compound is also a consideration in contemporary research. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical processes.

In conclusion, 1-Propanone, 2-bromo-1-(5-bromo-2-hydroxyphenyl) (CAS No: 77565-39-0) is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations, making it a valuable tool in pharmaceutical synthesis, materials science, and beyond. As research continues to uncover new applications for this compound, its importance is likely to grow further.